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Compound of Interest

Compound Name: 2,4,5-Trimethylaniline

Cat. No.: B089559 Get Quote

This guide provides critical safety protocols and logistical information for the handling and

disposal of 2,4,5-Trimethylaniline, tailored for research, scientific, and drug development

professionals. Adherence to these procedures is vital for ensuring laboratory safety and

minimizing exposure risks.

Chemical Identifier:

Name: 2,4,5-Trimethylaniline

Synonyms: Pseudocumidine, Psi-cumidine

CAS Number: 137-17-7

Emergency Overview: 2,4,5-Trimethylaniline is a toxic substance that poses significant health

risks. It is harmful if swallowed, inhaled, or absorbed through the skin and is suspected of

causing cancer.[1][2][3] It can also cause irritation to the eyes, skin, and respiratory system.[2]

This compound is toxic to aquatic life with long-lasting effects.[1][3][4] In the event of a fire, it

may emit toxic fumes of nitrogen oxides.[4]

Hazard and Safety Data
The following table summarizes key quantitative data for 2,4,5-Trimethylaniline.
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Property Value

Molecular Formula C₉H₁₃N

Molecular Weight 135.21 g/mol [4][5]

Appearance White crystals or beige powder.[4]

Boiling Point 234-235 °C (453-455 °F) at 760 mmHg.[4]

Melting Point 68 °C (154 °F).[4]

Solubility Less than 0.1 mg/mL at 23 °C (73 °F).[4]

GHS Hazard Statements

H301: Toxic if swallowed.[3][4] H311: Toxic in

contact with skin.[3][4] H331: Toxic if inhaled.[3]

[4] H350: May cause cancer.[1][3][4] H411:

Toxic to aquatic life with long lasting effects.[1]

[3][4]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling 2,4,5-Trimethylaniline.

PPE Category Specification

Eye/Face Safety glasses with side-shields or goggles.

Skin

Chemical-resistant gloves (e.g., nitrile rubber)

and protective clothing to prevent skin exposure.

[2]

Respiratory

A NIOSH-approved half-face respirator with a

combination filter cartridge for organic vapors,

acid gases, and particulates should be worn,

especially when weighing or diluting the neat

chemical.[4] Use in a well-ventilated area is

required.[1][2]

General
An eyewash station and safety shower must be

readily accessible in the work area.[2]
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Experimental Protocols: Handling and Disposal
Workflow
The following diagram outlines the standard operating procedure for the safe handling and

disposal of 2,4,5-Trimethylaniline.
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Workflow for Safe Handling and Disposal of 2,4,5-Trimethylaniline

Preparation

Handling

Cleanup and Decontamination

Waste Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Well-Ventilated Work Area

Weigh/Measure Chemical in a Fume Hood

Proceed when ready

Perform Experimental Procedure

Decontaminate Work Surfaces

Upon completion

Remove and Dispose of Contaminated PPE

Wash Hands Thoroughly

Collect Waste in a Labeled, Sealed Container

After handling

Store Waste in a Designated Hazardous Waste Area

Dispose of Waste via Approved Hazardous Waste Vendor

Click to download full resolution via product page

Caption: Safe handling and disposal workflow for 2,4,5-Trimethylaniline.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b089559?utm_src=pdf-body-img
https://www.benchchem.com/product/b089559?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.

First Aid Measures:

Inhalation: Move the individual to fresh air immediately.[2] If breathing is difficult or has

stopped, provide artificial respiration.[2] Seek immediate medical attention.[2]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[2] Seek immediate medical attention.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2] Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting.[5] If the person is conscious, rinse their mouth with

water.[2][5] Never give anything by mouth to an unconscious person.[5] Seek immediate

medical attention.[2][5]

Spill Response:

Minor Spills:

Evacuate non-essential personnel.

Ensure adequate ventilation.

Wearing appropriate PPE, clean up the spill using dry methods to avoid generating dust.

[1]

Collect the material in a suitable, labeled container for disposal.[1]

Major Spills:

Evacuate the area and move upwind.[1]

Alert the appropriate emergency response team and fire brigade, informing them of the

hazard's location and nature.[1]
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Prevent the spill from entering drains or waterways.[1]

Contain the spill with inert materials like sand, earth, or vermiculite.[1]

Storage and Disposal Plan
Storage:

Store in a cool, dry, and well-ventilated area.[1][2]

Keep containers tightly sealed when not in use.[1][2]

Avoid physical damage to containers.[1]

Store locked up.[1][3]

Disposal:

Dispose of contents and containers to an authorized hazardous or special waste collection

point in accordance with all local, regional, and national regulations.[1]

Do not allow the chemical to enter the environment.[2] Contaminated clothing should be

laundered separately before reuse.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for 2,4,5-
Trimethylaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089559#personal-protective-equipment-for-handling-
2-4-5-trimethylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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